N-Nitroso-N-ethyl Urea, Contains 40per cent water, 1.8 per cent AcOH
N-Nitroso-N-ethyl Urea, Contains 40per cent water, 1.8 per cent AcOH
Ethylnitrosourea is a nitrosourea with potential antineoplastic activity. Used experimentally as a mutagen and carcinogen, ethylnitrosourea alkylates DNA and proteins, thereby damaging DNA and inducing point mutations. (NCI04)
N-nitroso-n-ethylurea appears as yellow-pink crystals or off-white powder. Sensitive to light.
N-ethyl-N-nitrosourea is a member of the class of N-nitrosoureas that is urea in which one of the nitrogens is substituted by ethyl and nitroso groups. It has a role as an alkylating agent, a mutagen, a carcinogenic agent and a genotoxin. It derives from a urea.
N-nitroso-n-ethylurea appears as yellow-pink crystals or off-white powder. Sensitive to light.
N-ethyl-N-nitrosourea is a member of the class of N-nitrosoureas that is urea in which one of the nitrogens is substituted by ethyl and nitroso groups. It has a role as an alkylating agent, a mutagen, a carcinogenic agent and a genotoxin. It derives from a urea.
Brand Name:
Vulcanchem
CAS No.:
759-73-9
VCID:
VC0014183
InChI:
InChI=1S/C3H7N3O2/c1-2-6(5-8)3(4)7/h2H2,1H3,(H2,4,7)
SMILES:
CCN(C(=O)N)N=O
Molecular Formula:
C3H7N3O2
Molecular Weight:
117.11 g/mol
N-Nitroso-N-ethyl Urea, Contains 40per cent water, 1.8 per cent AcOH
CAS No.: 759-73-9
Reference Standards
VCID: VC0014183
Molecular Formula: C3H7N3O2
Molecular Weight: 117.11 g/mol
| CAS No. | 759-73-9 |
|---|---|
| Product Name | N-Nitroso-N-ethyl Urea, Contains 40per cent water, 1.8 per cent AcOH |
| Molecular Formula | C3H7N3O2 |
| Molecular Weight | 117.11 g/mol |
| IUPAC Name | 1-ethyl-1-nitrosourea |
| Standard InChI | InChI=1S/C3H7N3O2/c1-2-6(5-8)3(4)7/h2H2,1H3,(H2,4,7) |
| Standard InChIKey | FUSGACRLAFQQRL-UHFFFAOYSA-N |
| SMILES | CCN(C(=O)N)N=O |
| Canonical SMILES | CCN(C(=O)N)N=O |
| Colorform | Very pale pink crystalline solid Pale yellow, crystalline Pale buff-yellow hexagonal plates |
| Melting Point | 217 to 219 °F (decomposes) (NTP, 1992) 100 °C; decomposes |
| Physical Description | N-nitroso-n-ethylurea appears as yellow-pink crystals or off-white powder. Sensitive to light. |
| Description | Ethylnitrosourea is a nitrosourea with potential antineoplastic activity. Used experimentally as a mutagen and carcinogen, ethylnitrosourea alkylates DNA and proteins, thereby damaging DNA and inducing point mutations. (NCI04) N-nitroso-n-ethylurea appears as yellow-pink crystals or off-white powder. Sensitive to light. N-ethyl-N-nitrosourea is a member of the class of N-nitrosoureas that is urea in which one of the nitrogens is substituted by ethyl and nitroso groups. It has a role as an alkylating agent, a mutagen, a carcinogenic agent and a genotoxin. It derives from a urea. |
| Shelf Life | Stable under recommended storage conditions. Decomposes to diazoethane in alkaline solutions; stability in aqueous solutions is pH-dependent (20 °C) ... . Sensitive to humidity and light and should be refrigerated for storage. |
| Solubility | 10 to 50 mg/mL at 70° F (NTP, 1992) 0.11 M In water, 1.283X10+4 mg/L at room temperature Soluble in polar organic solvents |
| Synonyms | N-Ethyl-N-nitroso-urea; 1-Ethyl-1-nitrosourea; ENU; N-Ethyl-N-nitrosourea; NSC 45403; |
| Vapor Pressure | 2.0X10-2 mm Hg at 25 °C (est) |
| PubChem Compound | 12967 |
| Last Modified | Nov 11 2021 |
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